70052-12-9

Eflornithine

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• CAS RN:
• 70052-12-9

• Formula:
• C6H12F2N2O2

• InChI:
• InChI=1S/C6H12F2N2O2/c7-4(8)6(10,5(11)12)2-1-3-9/h4H,1-3,9-10H2,(H,11,12)

• InChIKey:
• VLCYCQAOQCDTCN-UHFFFAOYSA-N

• Eflornithine is a difluoromethylated ornithine compound with antineoplastic activity. Eflornithine irreversibly inhibits ornithine decarboxylase, an enzyme required for polyamine biosynthesis, thereby inhibiting the formation and proliferation of tumor cells. Polyamines are involved in nucleosome oligomerization and DNA conformation, creating a chromatin environment that stimulates neoplastic transformation of cells. This agent has been shown to induce apoptosis in leiomyoma cells. (NCI04)
  Eflornithine is a fluoroamino acid that is ornithine substituted by a difluoromethyl group at position 2. It has a role as a trypanocidal drug. It is a fluoroamino acid and an alpha-amino acid. It derives from an ornithine.
  Eflornithine is a prescription drug indicated in the treatment of facial hirsutism (excessive hair growth). Eflornithine hydrochloride cream for topical applicatio...

L-Eflornithine (monohydrochloride)

• CAS RN:
• 69955-42-6; 70052-12-9

• Formula:
• C6H13ClF2N2O2

• InChI:
• InChI=1S/C6H12F2N2O2.ClH/c7-4(8)6(10,5(11)12)2-1-3-9;/h4H,1-3,9-10H2,(H,11,12);1H/t6-;/m1./s1

• InChIKey:
• VKDGNNYJFSHYKD-FYZOBXCZSA-N

• L-Eflornithine (monohydrochloride) is a useful research compound. Its molecular formula is C6H13ClF2N2O2 and its molecular weight is 218.63. The purity is usually 95%.